Cas no 930998-06-4 (2-cyano-5-(2-nitrophenyl)-N-(prop-2-en-1-yl)penta-2,4-dienamide)

• Product Name: 2-cyano-5-(2-nitrophenyl)-N-(prop-2-en-1-yl)penta-2,4-dienamide
• CAS No: 930998-06-4
• MF: C₁₅H₁₃N₃O₃
• MW: 283.282023191452
• CID: 6490574
• PubChem ID: 2688690
• Update Time: 2025-06-08

2-cyano-5-(2-nitrophenyl)-N-(prop-2-en-1-yl)penta-2,4-dienamide Chemical and Physical Properties

Names and Identifiers

• AKOS000969833
• 2-cyano-5-(2-nitrophenyl)-N-(prop-2-en-1-yl)penta-2,4-dienamide
• Z44326807
• EN300-26578633
• 930998-06-4

• Inchi： 1S/C15H13N3O3/c1-2-10-17-15(19)13(11-16)8-5-7-12-6-3-4-9-14(12)18(20)21/h2-9H,1,10H2,(H,17,19)/b7-5+,13-8+
• InChI Key： BUMSTTHKPNLEFW-OAPZVAQESA-N
• SMILES： O=C(/C(/C#N)=C/C=C/C1C=CC=CC=1[N+](=O)[O-])NCC=C

Computed Properties

• Exact Mass: 283.09569129g/mol
• Monoisotopic Mass: 283.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 98.7Ų

Additional information on 2-cyano-5-(2-nitrophenyl)-N-(prop-2-en-1-yl)penta-2,4-dienamide

Introduction to 2-cyano-5-(2-nitrophenyl)-N-(prop-2-en-1-yl)penta-2,4-dienamide (CAS No. 930998-06-4)

2-cyano-5-(2-nitrophenyl)-N-(prop-2-en-1-yl)penta-2,4-dienamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 930998-06-4, belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and development. The presence of multiple functional groups, including a cyano group, a nitro-substituted benzene ring, and an allylamine moiety, makes this molecule a subject of intense interest for researchers seeking novel therapeutic agents.

The structural framework of 2-cyano-5-(2-nitrophenyl)-N-(prop-2-en-1-yl)penta-2,4-dienamide is characterized by its conjugated system, which comprises five double bonds arranged in a pentadienamide backbone. This conjugation not only imparts stability to the molecule but also enhances its potential to interact with biological targets in a specific manner. The cyano group at the 2-position and the nitro group at the 5-position of the benzene ring introduce electrophilic and electron-withdrawing effects, respectively, which can modulate the reactivity and binding affinity of the compound.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. Molecular modeling studies suggest that 2-cyano-5-(2-nitrophenyl)-N-(prop-2-en-1-yl)penta-2,4-dienamide may exhibit interactions with enzymes and receptors involved in various disease pathways. Specifically, its structure resembles known pharmacophores found in drugs targeting inflammatory and infectious diseases, making it a valuable candidate for further investigation.

In vitro studies have begun to unravel the potential pharmacological properties of this compound. Initial assays indicate that 2-cyano-5-(2-nitrophenyl)-N-(prop-2-en-1-yl)penta-2,4-dienamide demonstrates moderate inhibitory activity against certain enzymes associated with inflammation. The nitro group on the benzene ring is believed to play a crucial role in this interaction by serving as a hydrogen bond acceptor or participating in π-stacking interactions with target proteins. Additionally, the presence of the cyano group may contribute to the compound's ability to cross-react with other biological targets, broadening its therapeutic scope.

The allylamine moiety at the N-position introduces another layer of complexity to the molecule. Allyl groups are known to be versatile in medicinal chemistry due to their ability to form stable bonds with biological targets through various interactions. In 2-cyano-5-(2-nitrophenyl)-N-(prop-2-en-1-yl)penta-2,4-dienamide, this group may facilitate binding to specific amino acid residues on enzymes or receptors, enhancing the compound's affinity for its intended biological pathway. Further structural modifications could be explored to optimize this interaction and improve overall potency.

One of the most exciting aspects of 2-cyano-5-(2-nitrophenyl)-N-(prop-2-en-1-yl)penta-2,4-dienamide is its potential for further derivatization. By introducing variations into its structure—such as altering the position or type of substituents—the compound could be tailored to exhibit enhanced efficacy or selectivity against specific disease targets. Researchers are currently exploring synthetic routes that would allow for rapid modification of this molecule while maintaining its core pharmacophoric features.

The synthesis of CAS No. 930998-06-4 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal catalysis and asymmetric reactions, are being employed to streamline the process and improve scalability. These techniques not only enhance efficiency but also allow for greater control over the stereochemistry of the final product—a critical factor in determining biological activity.

As interest in natural product-inspired scaffolds grows within pharmaceutical research, compounds like 2-cyano-5-(2-nitrophenyl)-N-(prop-2-en-1-y)penta - 24 - dienamide offer a bridge between synthetic chemistry and bioactivity-based discovery. Their complex structures provide opportunities for developing drugs with novel mechanisms of action, potentially overcoming resistance issues associated with existing therapeutics. The integration of machine learning tools into virtual screening processes has further accelerated the identification of promising candidates like this one for preclinical evaluation.

The future direction for research on CAS No 930998 - 06 - 4 includes both computational modeling and experimental validation. By combining predictive algorithms with wet-lab testing, scientists can accelerate their understanding of how structural modifications influence biological outcomes. This interdisciplinary approach not only saves time but also reduces costs associated with traditional drug discovery pipelines.

In conclusion, 23 - cyano - 53 - (22 - nitroph enyl) - N - (prop - 21 en -11 y) pentad24 dienamide (CAS No: 930998 -06 -4) represents an intriguing molecule with significant untapped potential as a pharmaceutical lead compound . Its unique structural features make it suitable for further exploration across multiple therapeutic areas , particularly those involving inflammatory responses . As research progresses , it is anticipated that additional derivatives will emerge , offering new hope f or treating challenging medical conditions . The continued investigation into such compounds underscores th e importance o f maintaining robust funding f or basic sc ience an d innovative drug development initiatives .